Cas no 20909-03-9 (Benzylidene, a-cyano-p-nitro- (8CI))

• Product Name: Benzylidene, a-cyano-p-nitro- (8CI)
• CAS No: 20909-03-9
• MF: C₈H₄N₂O₂
• MW: 160.129561424255
• CID: 241775
• PubChem ID: 45121158
• Update Time: 2025-04-19

Benzylidene, a-cyano-p-nitro- (8CI) Chemical and Physical Properties

Names and Identifiers

• Benzylidene, a-cyano-p-nitro- (8CI)
• Methylene,cyano(p-nitrophenyl)-
• Benzylidene,-alpha--cyano-p-nitro-(8ci)
• 20909-03-9

• Inchi： 1S/C8H4N2O2/c9-6-5-7-1-3-8(4-2-7)10(11)12/h1-4H
• InChI Key： MPCYMWXWESIXKX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC([C]C#N)=CC=1)=O |^4:6|

Computed Properties

• Exact Mass: 162.043
• Monoisotopic Mass: 162.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Color/Form: 奶油色至黄色结晶粉末
• Density: 1.272
• Melting Point: 114-118℃
• Boiling Point: 195-197℃ (12.0 mmHg)
• Flash Point: 157.2 °C
• Refractive Index: 1.577
• PSA: 69.61000
• LogP: 2.18408

Benzylidene, a-cyano-p-nitro- (8CI) Security Information

• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.